BENGHE Foundational & Exploratory

Check Availability & Pricing

1-(4-Chlorophenyl)ethylamine molecular weight
and formula

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

[1-(4-Chlorophenyl)ethyl]
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An In-Depth Technical Guide to 1-(4-Chlorophenyl)ethylamine: Synthesis, Characterization,
and Applications

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 1-(4-Chlorophenyl)ethylamine, a
pivotal chemical intermediate in the pharmaceutical and fine chemical industries. Designed for
researchers, chemists, and professionals in drug development, this document delves into the
compound's core properties, synthesis, structural analysis, reactivity, and critical applications,
with an emphasis on the scientific rationale behind established protocols.

Core Compound Identity and Physicochemical
Properties

1-(4-Chlorophenyl)ethylamine, also known by its IUPAC name 1-(4-chlorophenyl)ethan-1-
amine, is a primary amine featuring a chiral center, making it a valuable building block for
asymmetric synthesis. Its identity is established by the CAS Number 6299-02-1.[1] The
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presence of the chlorophenyl group significantly influences its chemical reactivity and utility in
various synthetic pathways.[2]

Below is a summary of its key physicochemical properties:

Property Value Source(s)
Molecular Formula CsH10CIN [3114]
Molecular Weight 155.62 g/mol [11[3114]
Appearance Colorless to light yellow liquid [5]

Density 1.080 g/mL at 25 °C [1]
Refractive Index (n20/D) 1.543 [1]

Boiling Point 232 °C [5]

102.8 °C (217.0 °F) - closed

cup

Flash Point

Synthesis and Purification Protocol: Reductive
Amination

The most common and efficient method for synthesizing 1-(4-Chlorophenyl)ethylamine is
through the reductive amination of its corresponding ketone, 4'-chloroacetophenone. This two-
step, one-pot process is favored in both laboratory and industrial settings due to its high yield
and operational simplicity.

Causality and Experimental Rationale

Reductive amination involves the initial formation of an imine or enamine intermediate from a
carbonyl compound and an amine, which is then reduced in situ to the target amine.[6] For a
primary amine like 1-(4-Chlorophenyl)ethylamine, an ammonia source is used. The choice of
the reducing agent is critical for the success of the reaction. Sodium cyanoborohydride
(NaBHsCN) or sodium triacetoxyborohydride (NaBH(OAC)s) are preferred over stronger
reducing agents like sodium borohydride (NaBHa4).[6][7] This preference is rooted in their
chemoselectivity; they are mild enough to reduce the protonated imine intermediate C=N bond
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significantly faster than the starting ketone C=0 bond, thus preventing the formation of the
corresponding alcohol byproduct, 1-(4-chlorophenyl)ethanol.[6]

Workflow for Synthesis and Purification
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Synthesis Stage

1. Reactant Charging
4'-Chloroacetophenone, Ammonia Source
(e.g., NH40ACc), and Solvent (e.g., Methanol)

'

2. Imine Formation
Stir at room temperature to form the
intermediate imine.

i

3. Reduction
Add NaBH3CN portion-wise.
Monitor reaction via TLC/LC-MS.

Work-lg) Stage

4. Quenching
Carefully add aq. HCI to decompose
excess reducing agent.

'

5. Basification & Extraction
Add aq. NaOH to pH > 10.
Extract with an organic solvent (e.g., Ethyl Acetate).

'

6. Washing & Drying
Wash organic layer with brine.
Dry over anhydrous Na2S0O4.

Purificat{on Stage

7. Solvent Removal
Concentrate under reduced pressure.

'

8. Final Purification
Vacuum distillation of the crude oil.

'

9. Characterization
Obtain pure 1-(4-Chlorophenyl)ethylamine.
Confirm structure via NMR, IR, MS.

Click to download full resolution via product page

Synthesis and Purification Workflow Diagram.
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Step-by-Step Experimental Protocol

Imine Formation: To a solution of 4'-chloroacetophenone (1 equivalent) in methanol, add
ammonium acetate (5-10 equivalents). Stir the mixture at room temperature for 1-2 hours to
facilitate the formation of the imine intermediate.

Reduction: Cool the reaction mixture in an ice bath. Cautiously add sodium
cyanoborohydride (NaBHsCN) (1.5-2.0 equivalents) in small portions. Allow the reaction to
warm to room temperature and stir for 12-24 hours. Monitor the reaction's progress by Thin
Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Work-up: Once the starting material is consumed, carefully quench the reaction by the slow
addition of 2M HCI until gas evolution ceases. Basify the mixture to a pH > 10 with aqueous
NaOH.

Extraction: Transfer the mixture to a separatory funnel and extract the product with an
organic solvent such as ethyl acetate or dichloromethane (3x).

Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous
sodium sulfate (Na2S0a), filter, and concentrate the solvent under reduced pressure to yield
the crude product.

Purification: Purify the resulting crude oil by vacuum distillation to obtain 1-(4-
Chlorophenyl)ethylamine as a colorless to pale yellow liquid.

Structural Elucidation by Spectroscopic Analysis

Confirming the identity and purity of the synthesized 1-(4-Chlorophenyl)ethylamine is a self-

validating step in the protocol. This is achieved through a combination of standard

spectroscopic techniques.
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Technique Expected Characteristics

~7.3 ppm (m, 4H): Aromatic protons (AA'BB'

system).~4.1 ppm (g, 1H): Methine proton (CH)

coupled to the methyl and amine protons.~1.5
1H NMR _ _

ppm (s, 2H): Broad singlet for the amine (NHz2)

protons.~1.3 ppm (d, 3H): Doublet for the

methyl (CHs) protons.

~145 ppm: Quaternary aromatic carbon
attached to the ethylamine group.~132 ppm:
Quaternary aromatic carbon attached to the

13C NMR chlorine atom.~128 ppm: Aromatic CH
carbons.~127 ppm: Aromatic CH carbons.~50
ppm: Methine carbon (CH).~25 ppm: Methyl
carbon (CHs).

3300-3400 cm~1: Two characteristic N-H
stretching bands for a primary amine.2850-3000
cm~1: Aliphatic and aromatic C-H
stretching.~1600, ~1490 cm~1: Aromatic C=C
stretching.~1090 cm~1: C-N stretching.~820

cm~1: C-H out-of-plane bending for a 1,4-

IR Spectroscopy

disubstituted benzene ring.~750 cm~1: C-Cl
stretching.

Note: Specific chemical shifts (ppm) and absorption frequencies (cm~1) can vary slightly based
on the solvent and concentration. The provided data is based on typical values for structurally
similar compounds.[8]

Chemical Reactivity and Applications in Drug
Development

1-(4-Chlorophenyl)ethylamine serves as a versatile precursor in multi-step syntheses due to its
two primary reactive sites: the nucleophilic primary amine and the substituted aromatic ring.

Reactivity Profile
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e Amine Group: The primary amine is a potent nucleophile and a weak base. It readily
undergoes N-alkylation, N-acylation, and condensation reactions with carbonyl compounds
to form imines. Its reactivity is central to its function as a building block, allowing for the
extension of molecular scaffolds. For instance, it can undergo electrophilic cyanation to form
derivatives like N-[(1R)-1-(4-Chlorophenyl)ethyl]-cyanamide, showcasing the amine's
nucleophilicity.[8]

» Aromatic Ring: The chlorophenyl group is relatively stable but can participate in nucleophilic
aromatic substitution under harsh conditions or in metal-catalyzed cross-coupling reactions.
The chlorine atom is an ortho-, para-directing deactivator for further electrophilic aromatic
substitution.

Role as a Chiral Intermediate in Pharmaceuticals

The true value of 1-(4-Chlorophenyl)ethylamine in drug development lies in its chirality. The
separate enantiomers, (R)- and (S)-1-(4-Chlorophenyl)ethylamine, are crucial for the synthesis
of enantiomerically pure active pharmaceutical ingredients (APIs).[9][10] This is critical because
different enantiomers of a drug can have vastly different pharmacological activities and
metabolic fates.

This compound is a key intermediate in the synthesis of pharmaceuticals targeting neurological
pathways and is also used in the development of psychoactive agents.[2] While not a direct
precursor in the most common synthesis, its structural motif is found in important drugs. For
example, the related compound 1-(4-chlorophenyl)ethanol is a key intermediate for the
antihistamine Cetirizine.[9] Chiral amines like 1-(4-Chlorophenyl)ethylamine are essential for
creating the specific stereochemistry required for potent and selective drug action.

Role as a Key Intermediate in Drug Synthesis.

Safety, Handling, and Storage

Due to its hazardous nature, strict adherence to safety protocols is mandatory when handling
1-(4-Chlorophenyl)ethylamine.

GHS Hazard Classification
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Pictogram GHS Code Hazard Statement

H314: Causes severe skin
GHSO05
burns and eye damage.

Source: Aggregated GHS information.

Handling and Storage Protocol

» Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile),
safety goggles, a face shield, and a lab coat. All handling should be performed inside a
certified chemical fume hood.[11]

¢ Handling: Avoid direct contact with skin and eyes. Do not breathe vapors or mist. Ensure
adequate ventilation.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents and acids.

o Spill & Disposal: In case of a spill, absorb with an inert material (e.g., vermiculite, sand) and
place in a suitable container for chemical waste. Dispose of waste in accordance with local,
state, and federal regulations. Do not allow it to enter the water supply.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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